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An In-depth Technical Guide to Benzyloxytrimethylsilane for Researchers and Drug

Development Professionals

Introduction
Benzyloxytrimethylsilane, a member of the silyl ether family, serves as a crucial reagent in

organic synthesis, particularly within the pharmaceutical and fine chemical industries.[1] Its

primary function is as a protecting group for hydroxyl moieties, enabling chemists to selectively

mask and later unmask alcohol functionalities during complex molecular syntheses. This guide

provides a comprehensive overview of its chemical properties, synthesis, and applications,

tailored for professionals in research and drug development.

Chemical Identification and Synonyms
The unambiguous identification of chemical compounds is critical for regulatory compliance,

safety, and reproducibility in research. Benzyloxytrimethylsilane is registered under the CAS

number 14642-79-6.[1][2][3] It is also known by several synonyms, which are frequently

encountered in chemical literature and supplier catalogs.

Common Synonyms:

Benzyl trimethylsilyl ether[1][2]

Silane, (benzyloxy)trimethyl-[2]
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Silane, trimethyl(phenylmethoxy)-[2]

(Trimethylsiloxymethyl)benzene[2]

Trimethylbenzyloxysilane[1][2]

trimethyl(phenylmethoxy)silane[1][2][3]

Phenyl(trimethylsilyloxy)methane[1]

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is essential for its

safe handling, storage, and application in experimental work. The key properties of

benzyloxytrimethylsilane are summarized in the table below.

Property Value Source(s)

Molecular Formula C₁₀H₁₆OSi [1][2][3]

Molecular Weight 180.32 g/mol [1][2][3]

Appearance Clear, very pale yellow liquid [1][2]

Boiling Point 204.6°C at 760 mmHg; 92°C [2]

Density 0.916 g/cm³ [2]

Flash Point 73°C

Refractive Index 1.4770

Solubility
Soluble in Chloroform,

Dichloromethane

InChI Key
AOKMFXQCRBQJOP-

UHFFFAOYSA-N
[2][3]

SMILES
C--INVALID-LINK--

(C)OCC1=CC=CC=C1
[2][3]
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Experimental Protocols
The synthesis of benzyloxytrimethylsilane is typically achieved through the silylation of

benzyl alcohol. A representative experimental protocol is detailed below.

Synthesis of Benzyloxytrimethylsilane from Benzyl
Alcohol
This procedure describes a solvent-free method for the preparation of

benzyloxytrimethylsilane using hexamethyldisilazane (HMDS) as the silylating agent.

Materials:

Benzyl alcohol

Hexamethyldisilazane (HMDS)

MNPs-DABCO tribromide (catalyst)

Diethyl ether (Et₂O)

10% Sodium bicarbonate (NaHCO₃) aqueous solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To 1 mmol of benzyl alcohol, add 1 mmol of HMDS and 10 mg of the MNPs-DABCO

tribromide catalyst under solvent-free conditions.

Stir the resulting mixture at room temperature.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion of the reaction, separate the catalyst from the product mixture.

Wash the separated catalyst with diethyl ether (2 x 5 mL).
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To destroy any excess HMDS, add 3 mL of a 10% aqueous NaHCO₃ solution to the product

mixture.

Separate the organic layer and dry it over anhydrous Na₂SO₄.

Evaporate the solvent (Et₂O) under reduced pressure to obtain pure

benzyloxytrimethylsilane without the need for further purification.

Applications in Organic Synthesis
The primary application of benzyloxytrimethylsilane in drug development and organic

synthesis is as a protecting group for alcohols. The trimethylsilyl (TMS) group can be readily

introduced and is stable under a variety of reaction conditions, yet it can be easily removed

when desired.

Logical Workflow: Protection and Deprotection of
Alcohols
The following diagram illustrates the general workflow for using benzyloxytrimethylsilane to

protect an alcohol (R-OH), perform a subsequent chemical transformation on the protected

molecule, and then deprotect the alcohol to reveal the final product.
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Protection-Deprotection Workflow

Start: Alcohol (R-OH)

Protect Hydroxyl Group

 Add Silylating Agent
(e.g., Benzyloxytrimethylsilane)

Protected Intermediate (R-OTMS)

Perform Subsequent Reaction(s)
(e.g., oxidation, reduction, C-C bond formation)

Modified Protected Intermediate

Deprotect
(e.g., with acid or fluoride source)

Final Product

Click to download full resolution via product page

Caption: General workflow for alcohol protection and deprotection.

Reaction Pathway: Silylation of Benzyl Alcohol
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The synthesis of benzyloxytrimethylsilane itself is a key experimental workflow. The diagram

below outlines the reaction between benzyl alcohol and a silylating agent like trimethylsilyl

chloride (TMSCl) in the presence of a base.

Synthesis of Benzyloxytrimethylsilane

Reactants

Products

Benzyl Alcohol

+

Trimethylsilyl Chloride (TMSCl) Base (e.g., Pyridine)

Benzyloxytrimethylsilane Pyridinium Chloride

Reaction

Click to download full resolution via product page

Caption: Synthesis pathway for benzyloxytrimethylsilane.

Conclusion
Benzyloxytrimethylsilane is a valuable and versatile reagent for the protection of hydroxyl

groups in multi-step organic syntheses. Its well-defined properties and reliable preparation

methods make it an indispensable tool for researchers and professionals in the field of drug

development. The strategic use of such protecting groups is fundamental to the successful

synthesis of complex molecular targets, ultimately enabling the discovery and production of

new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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